Cas no 1894967-95-3 (5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo-)

• Product Name: 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo-
• CAS No: 1894967-95-3
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5254305
• Update Time: 2025-06-14

5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo-

• Inchi： 1S/C11H11NO4/c1-2-12-8-5-7(6-10(13)14)3-4-9(8)16-11(12)15/h3-5H,2,6H2,1H3,(H,13,14)
• InChI Key： GLYBWAQGPXMBOA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC(O)=O)C=C2N(CC)C1=O

Additional information on 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo-

Exploring the Properties and Applications of 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo- (CAS No. 1894967-95-3)

5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo- (CAS No. 1894967-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzoxazole core structure, plays a pivotal role in the development of novel bioactive molecules. Researchers are increasingly interested in its potential applications due to its heterocyclic framework, which is known to enhance molecular interactions in drug design. The presence of the 3-ethyl-2,3-dihydro-2-oxo moiety further adds to its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 5-Benzoxazoleacetic acid derivatives has surged, driven by their relevance in medicinal chemistry and material science. A growing number of studies highlight its role in modulating biological pathways, particularly in the context of anti-inflammatory and antioxidant activities. This aligns with current trends in healthcare, where natural and synthetic compounds with such properties are highly sought after. Additionally, the compound's CAS No. 1894967-95-3 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

From a synthetic perspective, 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo- offers a robust platform for further functionalization. Its acetic acid side chain allows for easy conjugation with other molecular entities, enabling the creation of hybrid compounds with tailored properties. This feature is particularly valuable in drug discovery, where researchers aim to optimize pharmacokinetics and bioavailability. The compound's stability under various conditions also makes it a reliable candidate for industrial-scale production.

Another area of interest is the compound's potential in agrochemical formulations. With the global focus on sustainable agriculture, there is a pressing need for eco-friendly pesticides and herbicides. The structural attributes of 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo- make it a promising candidate for developing next-generation crop protection agents. Its ability to interact with specific enzymes in pests while minimizing environmental impact is a key advantage.

In the realm of material science, this compound is being explored for its photophysical properties. The benzoxazole ring system is known to exhibit fluorescence, which opens doors for applications in organic electronics and sensors. Researchers are investigating its use in light-emitting diodes (LEDs) and bioimaging probes, where its stability and emission characteristics are highly desirable. This aligns with the increasing demand for advanced materials in technology and healthcare.

As the scientific community continues to uncover the potential of 5-Benzoxazoleacetic acid, 3-ethyl-2,3-dihydro-2-oxo-, its CAS No. 1894967-95-3 remains a focal point in databases and patent filings. The compound's multifaceted applications underscore its importance in modern chemistry. Whether in pharmaceuticals, agriculture, or advanced materials, its contributions are poised to grow, driven by innovation and interdisciplinary collaboration.